Cas no 118427-36-4 (4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester)

4-Chloro-2,2-dimethyl-4-pentenoic acid ethyl ester is a specialized organic compound featuring a chloro-substituted pentenoic acid backbone with an ethyl ester functional group. Its structure, incorporating both a reactive chloro group and a sterically hindered dimethyl moiety, makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. The ethyl ester enhances solubility in organic solvents, facilitating its use in reactions such as nucleophilic substitutions or cyclizations. This compound is particularly useful in pharmaceutical and agrochemical research, where its functional groups allow for further derivatization. Its stability under standard conditions ensures consistent performance in synthetic applications.
4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester structure
118427-36-4 structure
Product Name:4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
CAS No:118427-36-4
MF:C9H15ClO2
MW:190.667202234268
MDL:MFCD07357251
CID:136440
PubChem ID:3653118
Update Time:2025-08-10

4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-2,2-dimethylpent-4-enoate
    • 4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
    • 4-Pentenoic acid, 4-chloro-2,2-dimethyl- ethyl ester
    • 4-chloro-2,2-dimethylpent-4-enoic acid ethyl ester
    • ethyl 4-chloro-2,2-dimethyl-4-pentenoate
    • 4-Pentenoic acid,4-chloro-2,2-dimethyl-, ethyl ester
    • 4-Chloro-2,2-dimethyl-pent-4-enoic acid ethyl ester
    • 4-CHLORO-2,2-DIMETHYL-4-PENTENOIC ACID, ETHYL ESTER
    • QVPAHMHJYDYAOS-UHFFFAOYSA-N
    • AM803014
    • AX8249205
    • ethyl 4-chlora
    • SCHEMBL1254625
    • AKOS006284061
    • 4-Pentenoic acid, 4-chloro-2,2-dimethyl-, ethyl ester
    • CS-0006848
    • DTXSID80394691
    • AS-64761
    • A803924
    • FT-0664648
    • 118427-36-4
    • Ethyl4-chloro-2,2-dimethylpent-4-enoate
    • ethyl 4-chloranyl-2,2-dimethyl-pent-4-enoate
    • DA-14953
    • MDL： MFCD07357251
    • Inchi： 1S/C9H15ClO2/c1-5-12-8(11)9(3,4)6-7(2)10/h2,5-6H2,1,3-4H3
    • InChI Key： QVPAHMHJYDYAOS-UHFFFAOYSA-N
    • SMILES： ClC(=C)CC(C(=O)OCC)(C)C

Computed Properties

  • Exact Mass: 190.07600
  • Monoisotopic Mass: 190.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.02
  • Boiling Point: 60-65°C
  • Flash Point: 81.8°C
  • Refractive Index: 1.446
  • PSA: 26.30000
  • LogP: 2.86080

4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 118427-36-4 95%
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Chemenu
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TRC
C365430-100mg
4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
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TRC
C365430-250mg
4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
 118427-36-4
250mg
 $ 150.00 2023-04-18
TRC
C365430-500mg
4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
 118427-36-4
500mg
 $ 270.00 2023-04-18
TRC
C365430-1g
4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester
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4-Chloro-2,2-dimethyl-4-pentenoic Acid Ethyl Ester Production Method

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